Cas no 507472-54-0 (Urea, (2-acetyl-5-phenyl-3-thienyl)-)

• Product Name: Urea, (2-acetyl-5-phenyl-3-thienyl)-
• CAS No: 507472-54-0
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 1568987
• Update Time: 2024-08-24

Urea, (2-acetyl-5-phenyl-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, (2-acetyl-5-phenyl-3-thienyl)-
• Urea, N-(2-acetyl-5-phenyl-3-thienyl)-

• Inchi： 1S/C13H12N2O2S/c1-8(16)12-10(15-13(14)17)7-11(18-12)9-5-3-2-4-6-9/h2-7H,1H3,(H3,14,15,17)
• InChI Key： YCRKMMJMLFBHAF-UHFFFAOYSA-N
• SMILES： N(C1C=C(C2=CC=CC=C2)SC=1C(C)=O)C(N)=O

Computed Properties

• Exact Mass: 260.06206

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 464.9±45.0 °C(Predicted)
• PSA: 72.19
• pka: 14.09±0.70(Predicted)